5-Methoxy-2-nitrobenzoic acid
Cat. No. B122804
Key on ui cas rn:
1882-69-5
M. Wt: 197.14 g/mol
InChI Key: URADKXVAIGMTEG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:16][CH2:17][OH:18].[CH3:1][O:2][C:3]([c:4]1[c:5]([N+:12](=[O:13])[O-:14])[cH:6][cH:7][c:8]([O:10][CH3:11])[cH:9]1)=[O:15].[Na+:20].[OH-:19]>>[O:2]=[C:3]([c:4]1[c:5]([N+:12](=[O:13])[O-:14])[cH:6][cH:7][c:8]([O:10][CH3:11])[cH:9]1)[OH:15]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCO
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Name
|
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)c1cc(OC)ccc1[N+](=O)[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[OH-]
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
COc1ccc([N+](=O)[O-])c(C(=O)O)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
